Cas no 898779-37-8 (1-(Pyridin-2-yl)octan-1-one)

• Product Name: 1-(Pyridin-2-yl)octan-1-one
• CAS No: 898779-37-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD07699186
• CID: 1032065
• PubChem ID: 19915129
• Update Time: 2025-04-20

1-(Pyridin-2-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)octan-1-one
• 1-pyridin-2-yloctan-1-one
• 2-Octanoylpyridine
• DTXSID90601282
• MFCD07699186
• SCHEMBL9658034
• 898779-37-8
• AKOS011914280

• MDL： MFCD07699186
• Inchi： 1S/C13H19NO/c1-2-3-4-5-6-10-13(15)12-9-7-8-11-14-12/h7-9,11H,2-6,10H2,1H3
• InChI Key： VGFPXTCFKYJHMO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CCCCCCC

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.62480